Host–guest chemistry under confinement: peeking at early self-assembly events†
Chemical Communications Pub Date: 2022-02-16 DOI: 10.1039/D1CC07206D
Abstract
Nanoscopic lateral confinement created on a graphite surface enabled the study of embryonic stages of molecular self-assembly on solid surfaces using scanning tunneling microscopy performed at the solution/solid interface.
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